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Compound of Interest

Compound Name: (4-Methylmorpholin-3-yl)methanol

Cat. No.: B1290380 Get Quote

Technical Guide: (4-Methylmorpholin-3-
yl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of (4-Methylmorpholin-3-yl)methanol, a substituted morpholine derivative of

interest in synthetic and medicinal chemistry. Due to its chiral nature and the presence of

reactive functional groups, this compound serves as a valuable building block in the synthesis

of more complex molecules. This document summarizes its physicochemical properties, details

a known synthetic protocol, and provides logical and workflow diagrams to illustrate key

aspects of its chemistry and handling.

Core Physical and Chemical Properties
(4-Methylmorpholin-3-yl)methanol is a chiral molecule existing as (R) and (S) enantiomers.

The information presented here pertains to the racemic mixture unless otherwise specified. It is

a colorless to yellow oil at room temperature.[1]

Quantitative Physicochemical Data
A summary of the available quantitative data for (4-Methylmorpholin-3-yl)methanol is
presented in Table 1. It is important to note that much of the publicly available data is predicted

rather than experimentally determined.
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Property Value Source

Molecular Formula C₆H₁₃NO₂ [2]

Molecular Weight 131.17 g/mol [3]

Predicted Boiling Point 201.1 ± 15.0 °C ChemicalBook

Predicted Density 1.031 ± 0.06 g/cm³ ChemicalBook

Predicted pKa 14.85 ± 0.10 ChemicalBook

Predicted XlogP -0.7 [2]

Note: The hydrochloride salt of the (3R)-enantiomer has a molecular weight of 167.63 g/mol .[4]

Qualitative Properties
Property Observation Source

Appearance
Colorless to light yellow

liquid/yellow oil
[1]

Stereochemistry
Exists as (R) and (S)

enantiomers

Experimental Protocols
Synthesis of (4-Methylmorpholin-3-yl)methanol
A common synthetic route to (4-Methylmorpholin-3-yl)methanol involves the reductive

amination of morpholin-3-ylmethanol.[1]

Materials:

morpholin-3-ylmethanol (0.540 g, 4.6 mmol)

Methanol (20 mL)

Formaldehyde (1.86 g, 23 mmol, 37% aqueous solution)
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Palladium on carbon (Pd/C) catalyst (0.200 g)

Hydrogen gas (H₂)

Diatomaceous earth

Dichloromethane (DCM)

Silica gel

Procedure:

To a solution of morpholin-3-ylmethanol (0.540 g, 4.6 mmol) in methanol (20 mL), add

formaldehyde (1.86 g, 23 mmol, 37% aqueous solution) and palladium on carbon catalyst

(0.200 g).[1]

Stir the reaction mixture overnight at room temperature under a hydrogen atmosphere (1.0

atm).[1]

Upon completion of the reaction, remove the catalyst by filtration through a pad of

diatomaceous earth.[1]

Concentrate the filtrate under reduced pressure.[1]

Purify the residue by silica gel column chromatography using a methanol:dichloromethane

(1:15) eluent to afford (4-methylmorpholin-3-yl)methanol as a yellow oil (0.130 g, 22%

yield).[1]

Proposed Protocol for Spectroscopic Analysis
Experimental spectral data for (4-Methylmorpholin-3-yl)methanol is not readily available in

the reviewed literature. The following are standard protocols for obtaining this crucial

characterization data.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Prepare a sample by dissolving approximately 10-20 mg of the purified compound in a

suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆).
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Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer (e.g., 300 or 400

MHz).

Process the spectra to identify chemical shifts, coupling constants, and integration values to

confirm the molecular structure.

Infrared (IR) Spectroscopy:

Obtain the IR spectrum of the neat liquid compound using a Fourier-Transform Infrared (FT-

IR) spectrometer equipped with an attenuated total reflectance (ATR) accessory.

Analyze the spectrum for characteristic absorption bands corresponding to the functional

groups present (e.g., O-H stretch of the alcohol, C-N stretch of the amine, and C-O stretch of

the ether).

Mass Spectrometry (MS):

Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or

acetonitrile).

Introduce the sample into a mass spectrometer using an appropriate ionization technique,

such as electrospray ionization (ESI).

Obtain the mass spectrum to determine the molecular weight of the compound and analyze

its fragmentation pattern to further confirm the structure.

Visualizations
Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of (4-Methylmorpholin-3-
yl)methanol.
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Synthesis of (4-Methylmorpholin-3-yl)methanol

morpholin-3-ylmethanol
Formaldehyde

Methanol
Pd/C Catalyst

Reaction Vessel
(Stirring overnight at RT under H₂ atmosphere)

Filtration
(Remove Pd/C catalyst)

Concentration
(Under reduced pressure)

Silica Gel Column Chromatography
(Eluent: MeOH/DCM 1:15)

(4-Methylmorpholin-3-yl)methanol
(Yellow Oil)

Click to download full resolution via product page

Caption: Workflow for the synthesis of (4-Methylmorpholin-3-yl)methanol.

Purification Workflow
This diagram details the purification process for isolating (4-Methylmorpholin-3-yl)methanol.
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Purification of (4-Methylmorpholin-3-yl)methanol

Crude Product
(Residue after concentration)

Load Crude Product onto Column

Prepare Silica Gel Column

Elute with Methanol:Dichloromethane (1:15)

Collect Fractions

Analyze Fractions (e.g., TLC)

Pool Pure Fractions

Concentrate Pure Fractions

Pure (4-Methylmorpholin-3-yl)methanol

Click to download full resolution via product page

Caption: Step-by-step purification workflow.
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Structure-Property Relationship
The following diagram illustrates the logical relationship between the structural features of (4-
Methylmorpholin-3-yl)methanol and its expected physicochemical properties.

Structure-Property Relationship

(4-Methylmorpholin-3-yl)methanol
Structure

Hydroxyl Group (-OH)Tertiary Amine (N-CH₃) Ether Linkage (-O-) Chiral Center (C3)

Hydrogen Bonding PolarityChemical Reactivity

Esterification, Etherification
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Salt Formation

Stereoisomerism

Aqueous Solubility
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Caption: Influence of functional groups on properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Methyl-3-(hydroxyMethyl)Morpholine | 1159598-86-3 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1290380?utm_src=pdf-body
https://www.benchchem.com/product/b1290380?utm_src=pdf-body
https://www.benchchem.com/product/b1290380?utm_src=pdf-body-img
https://www.benchchem.com/product/b1290380?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92629985.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. PubChemLite - (4-methylmorpholin-3-yl)methanol (C6H13NO2) [pubchemlite.lcsb.uni.lu]

3. (S)-(4-Methylmorpholin-3-yl)methanol | 1620510-50-0 | Benchchem [benchchem.com]

4. [(3R)-4-methylmorpholin-3-yl]methanol hydrochloride | C6H14ClNO2 | CID 129319578 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [physical and chemical properties of (4-Methylmorpholin-
3-yl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290380#physical-and-chemical-properties-of-4-
methylmorpholin-3-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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